Cas no 956753-10-9 (1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde)
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
- AKOS001122153
- 956753-10-9
- 899-304-1
- GNB75310
- EN300-11269
- 1-benzyl-3-(3-methylphenyl)pyrazole-4-carbaldehyde
- G19048
- Z57040522
-
- Inchi: 1S/C18H16N2O/c1-14-6-5-9-16(10-14)18-17(13-21)12-20(19-18)11-15-7-3-2-4-8-15/h2-10,12-13H,11H2,1H3
- InChI Key: BOFWJVUVEURHRN-UHFFFAOYSA-N
- SMILES: O=CC1=CN(CC2C=CC=CC=2)N=C1C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 276.126263138Da
- Monoisotopic Mass: 276.126263138Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 473.3±45.0 °C at 760 mmHg
- Flash Point: 240.1±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B537920-50mg |
1-Benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537920-100mg |
1-Benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B537920-500mg |
1-Benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-11269-0.05g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 0.05g |
$46.0 | 2023-10-26 | |
| Enamine | EN300-11269-0.1g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 0.1g |
$73.0 | 2023-10-26 | |
| Enamine | EN300-11269-0.25g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 0.25g |
$105.0 | 2023-10-26 | |
| Enamine | EN300-11269-0.5g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 0.5g |
$197.0 | 2023-10-26 | |
| Enamine | EN300-11269-1.0g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 1g |
$284.0 | 2023-04-29 | |
| Enamine | EN300-11269-2.5g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 2.5g |
$558.0 | 2023-10-26 | |
| Enamine | EN300-11269-5.0g |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde |
956753-10-9 | 95% | 5g |
$825.0 | 2023-04-29 |
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde
Professional Introduction to 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 956753-10-9)
1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This aromatic aldehyde belongs to the pyrazole class, which is well-documented for its role in drug discovery and development. The compound’s molecular structure, featuring a benzyl group and a 3-methylphenyl substituent, contributes to its distinct chemical profile and makes it a promising candidate for further investigation.
The synthesis of 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde involves a series of well-established organic reactions, including condensation and aldehyde formation. The presence of the aldehyde functional group (CHO) at the 4-position of the pyrazole ring enhances its reactivity, making it suitable for various chemical modifications. These modifications can be tailored to explore different pharmacophores and improve pharmacokinetic properties, which are crucial for developing new therapeutic agents.
Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde aligns with this trend, as it offers multiple sites for functionalization to enhance binding affinity to biological targets. Studies have demonstrated that pyrazole-based compounds can interact with enzymes and receptors in a manner that modulates disease-related pathways.
One of the most compelling aspects of this compound is its potential as a prodrug or intermediate in the synthesis of more complex molecules. The benzyl and 3-methylphenyl groups provide steric and electronic effects that can influence the compound’s solubility, metabolic stability, and overall bioavailability. These properties are critical for optimizing drug delivery systems and ensuring therapeutic efficacy.
In the context of drug discovery, 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde has been investigated for its interaction with various biological targets. For instance, preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. Additionally, its ability to cross cell membranes makes it a viable candidate for topical applications or systemic delivery.
The compound’s aldehyde functionality also opens up possibilities for further derivatization into Schiff bases or other heterocyclic systems. These derivatives can be screened for enhanced biological activity or improved pharmacological profiles. The versatility of 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde lies in its ability to serve as a building block for diverse chemical libraries.
From a synthetic chemistry perspective, the preparation of this compound exemplifies modern techniques in organic synthesis, including transition-metal-catalyzed reactions and palladium-mediated coupling processes. These methods not only ensure high yields but also allow for precise control over regioselectivity and stereochemistry. Such advancements are essential for producing complex molecules with minimal side reactions.
The growing interest in natural product-inspired drug design has also influenced the exploration of 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde. By incorporating structural elements found in biologically active natural products, researchers aim to develop compounds that mimic their therapeutic effects while avoiding toxic side effects. This approach aligns with the broader goal of sustainable drug development.
In conclusion, 1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its synthesis, reactivity, and versatility make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.
956753-10-9 (1-benzyl-3-(3-methylphenyl)-1H-pyrazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)